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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Acid Blue 182 in the

dyeing of nylon fabrics for research purposes. The protocols detailed below are based on

established principles of acid dyeing on polyamide fibers and specific literature references for

Acid Blue 182.

Introduction
Acid Blue 182 is an anthraquinone-based anionic dye valued for its bright blue hue and its

applicability to protein and polyamide fibers such as nylon.[1] In a research context, the precise

and reproducible dyeing of nylon is critical for various applications, including the development

of functional textiles, and studies on drug elution from dyed fibers. The dyeing mechanism is

primarily based on the ionic interaction between the negatively charged sulfonate groups (-

SO₃⁻) of the dye molecule and the positively charged amino groups (-NH₃⁺) on the nylon

polymer chain under acidic conditions.[2][3] Factors such as pH, temperature, dyeing time, and

the concentration of auxiliaries significantly influence the dye uptake, levelness, and fastness

properties of the final dyed fabric.[3]

Quantitative Data Summary
The following tables summarize representative quantitative data for the dyeing of nylon 6 fabric

with Acid Blue 182. This data is illustrative and serves as a baseline for experimental design.

Actual results may vary based on specific experimental conditions and materials.
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Table 1: Color Strength (K/S Values) at Different Dye Concentrations

Dye Concentration (% owf) K/S Value (at λmax)

0.5 8.2

1.0 14.5

2.0 22.1

3.0 28.9

4.0 33.5

Note: % owf stands for "on the weight of fabric". K/S values are a measure of the color strength

on the dyed fabric and are calculated from reflectance measurements using the Kubelka-Munk

equation.[4]

Table 2: Fastness Properties of Nylon 6 Dyed with Acid Blue 182 (2% owf)

Fastness Test Standard Rating

Wash Fastness (Color

Change)
ISO 105-C06 (C2S) 4-5

Wash Fastness (Staining on

Nylon)
ISO 105-C06 (C2S) 4

Wash Fastness (Staining on

Cotton)
ISO 105-C06 (C2S) 4-5

Light Fastness ISO 105-B02 (Method 3) 6

Note: Wash fastness is rated on a scale of 1 to 5, where 5 is excellent. Light fastness is rated

on the Blue Wool Scale from 1 to 8, where 8 is the highest fastness.

Experimental Protocols
The following are detailed protocols for the dyeing of nylon fabric with Acid Blue 182 and the

subsequent evaluation of its properties.
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3.1. Protocol for Dyeing Nylon 6 Fabric

This protocol is designed for laboratory-scale exhaust dyeing to ensure even and reproducible

results.

Materials and Reagents:

Nylon 6 fabric

Acid Blue 182 dye powder

Acetic acid (CH₃COOH) or formic acid (HCOOH) for pH adjustment

Sodium acetate (CH₃COONa) as a buffering agent

A non-ionic leveling agent

Distilled water

Laboratory dyeing apparatus (e.g., a beaker dyeing machine or a temperature-controlled

water bath with a stirrer)

Procedure:

Fabric Preparation: Scour the nylon 6 fabric in a solution containing a non-ionic detergent (1

g/L) at 60-70°C for 30 minutes to remove any impurities or finishes. Rinse thoroughly with

warm and then cold distilled water. Allow the fabric to air dry.

Dye Bath Preparation:

Calculate the required amount of Acid Blue 182 dye based on the desired percentage on

the weight of fabric (% owf). For a 2% owf dyeing, use 0.02 g of dye for every 1 g of fabric.

Prepare the dyebath with a liquor ratio of 40:1 (e.g., 40 mL of water for every 1 g of fabric).

Add a leveling agent (e.g., 1 g/L) to the dyebath.
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Adjust the pH of the dyebath to the desired value (e.g., pH 4.5) using a buffer system of

acetic acid and sodium acetate.

Dissolve the pre-weighed Acid Blue 182 dye in a small amount of hot distilled water and

then add it to the dyebath.

Dyeing Process:

Introduce the pre-wetted nylon fabric into the dyebath at room temperature.

Raise the temperature of the dyebath to 95-100°C at a rate of 2°C per minute.

Maintain the dyeing at this temperature for 60 minutes, ensuring continuous agitation.

Rinsing and After-treatment:

After dyeing, cool the dyebath down to 60°C.

Remove the dyed fabric and rinse it thoroughly with cold water until the water runs clear.

To improve wash fastness, a reduction clearing can be performed by treating the fabric in

a solution containing 1-2 g/L of sodium hydrosulfite and 1 g/L of sodium carbonate at 60°C

for 15 minutes.

Rinse the fabric again with warm and then cold water.

Allow the dyed fabric to air dry.

3.2. Protocol for Evaluation of Color Strength (K/S)

Apparatus:

Spectrophotometer with a reflectance measurement accessory.

Procedure:

Calibrate the spectrophotometer according to the manufacturer's instructions.

Fold the dyed nylon fabric sample to ensure opacity.
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Measure the reflectance of the dyed fabric over the visible spectrum (400-700 nm).

Determine the wavelength of minimum reflectance (λmax).

Calculate the K/S value at λmax using the Kubelka-Munk equation: K/S = (1 - R)² / 2R where

R is the decimal fraction of the reflectance of the dyed fabric at λmax.[4]

3.3. Protocol for Wash Fastness Test (ISO 105-C06)

Apparatus and Materials:

Launder-Ometer or a similar washing fastness tester.[5]

Stainless steel balls (6 mm diameter).[5]

Multi-fiber adjacent fabric (containing nylon, cotton, polyester, etc.).[6]

ECE phosphate reference detergent.[6]

Grey scale for assessing color change and staining.[6]

Procedure:

Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the dyed nylon fabric with

a same-sized piece of multi-fiber adjacent fabric.[6]

Prepare the wash liquor according to the ISO 105-C06 C2S standard (e.g., 4 g/L ECE

detergent and 1 g/L sodium perborate).[6]

Place the composite specimen, 25 stainless steel balls, and 150 mL of the wash liquor into a

stainless steel container of the Launder-Ometer.

Run the test at 60°C for 30 minutes.

After the cycle, remove the specimen, rinse it with warm and then cold water, and then dry it

in air at a temperature not exceeding 60°C.
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Assess the color change of the dyed nylon fabric and the staining of each fiber in the multi-

fiber fabric using the respective grey scales under standard lighting conditions.

3.4. Protocol for Light Fastness Test (ISO 105-B02)

Apparatus and Materials:

Xenon arc lamp light fastness tester.[7]

Blue Wool standards (1-8).[8]

Grey scale for assessing color change.[9]

Procedure:

Mount a specimen of the dyed nylon fabric onto a cardboard holder.

Simultaneously expose the dyed specimen and a set of Blue Wool standards (e.g.,

standards 5, 6, and 7) to the light from the xenon arc lamp under controlled conditions of

temperature and humidity as specified in the ISO 105-B02 standard.[7][8]

Periodically inspect the fading of the specimen and the Blue Wool standards.

The light fastness rating is the number of the Blue Wool standard that shows a similar

degree of fading (color change) to the dyed specimen. The assessment is made by

comparing the contrast between the exposed and unexposed parts of the specimen and the

standards using the grey scale.[9]

Visualization of Methodologies and Mechanisms
4.1. Experimental Workflow for Dyeing Nylon with Acid Blue 182

Fabric Preparation Dyeing Process Post-Treatment

Scouring of Nylon 6 Fabric
(1 g/L non-ionic detergent, 60-70°C, 30 min)

Rinsing
(Warm and Cold Water) Air Drying Dyebath Preparation

(Acid Blue 182, Leveling Agent, pH 4.5)
Exhaust Dyeing

(Ramp to 95-100°C, hold for 60 min) Cooling to 60°C Rinsing
(Cold Water)

After-treatment (Optional)
(Reduction Clearing) Final Rinsing Air Drying
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Click to download full resolution via product page

Caption: Workflow for the laboratory-scale dyeing of nylon 6 fabric with Acid Blue 182.

4.2. Signaling Pathway: Ionic Interaction in Acid Dyeing of Nylon
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Caption: Mechanism of ionic bonding between Acid Blue 182 and nylon fiber in an acidic

medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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